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Compound of Interest

Compound Name: Tolnaftate

Cat. No.: B1682400 Get Quote

Affiliation: Google Research

This document provides essential safety and logistical information for the proper disposal of

tolnaftate, a synthetic thiocarbamate antifungal agent, within a research and development

setting. Adherence to these procedures is critical to ensure personnel safety, environmental

protection, and regulatory compliance. Tolnaftate is classified as hazardous, being very toxic

to aquatic life with long-lasting effects[1]. Therefore, it must not be discharged into the

environment and requires disposal in accordance with all applicable federal, state, and local

regulations[1][2][3].

Chemical and Physical Properties of Tolnaftate
A summary of key quantitative data for tolnaftate is presented below. This information is crucial

for safe handling and in determining appropriate disposal pathways.

Property Value Reference

Molecular Formula C₁₉H₁₇NOS [4][5]

Molecular Weight 307.41 g/mol [4][6]

Melting Point 110.5-111.5 °C [4]

Water Solubility <0.1 g/100 mL at 22 °C [4]

LogP 5.142 (estimated) [4]
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Step-by-Step Disposal Protocol for Tolnaftate Waste
This protocol outlines the required steps for the safe disposal of tolnaftate from a laboratory

setting. This includes pure tolnaftate, contaminated labware, and empty containers.

Waste Segregation and Containerization
Initial Segregation: At the point of generation, segregate tolnaftate waste from non-

hazardous trash and other chemical waste streams. Do not mix tolnaftate with incompatible

materials such as acids, peroxides, and acid halides[4].

Waste Containers:

Place solid tolnaftate waste (e.g., unused powder, contaminated gloves, weigh boats) in a

dedicated, leak-proof, and clearly labeled hazardous waste container[7][8].

For liquid waste containing tolnaftate (e.g., solutions in organic solvents), use a

compatible, sealed container. Given its insolubility in water, avoid aqueous waste

streams[4].

Containers for hazardous pharmaceutical waste are often color-coded; black is typically

used for RCRA hazardous pharmaceutical waste.

Labeling of Waste Containers
Content Identification: Clearly label all waste containers with "Hazardous Waste" and the full

chemical name, "Tolnaftate"[8][9].

Hazard Communication: The label should also include the appropriate hazard warnings,

such as "Toxic to Aquatic Life"[1].

Storage of Tolnaftate Waste
Designated Area: Store the sealed waste containers in a designated satellite accumulation

area that is at or near the point of generation[9].
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Secondary Containment: Place waste containers in a secondary containment bin or tray to

mitigate spills or leaks[7][10].

Incompatible Materials: Ensure that the storage area does not contain incompatible

chemicals[10].

Disposal of Empty Tolnaftate Containers
Definition of "Empty": A container that held a hazardous chemical is considered "empty" only

after all contents have been removed by standard practices, and no more than one inch of

residue remains, or 3% by weight for containers less than 110 gallons[11].

Decontamination: For containers that held acutely hazardous waste, triple rinsing with a

suitable solvent is required. The rinsate must be collected and disposed of as hazardous

waste[11]. Although tolnaftate is not typically P-listed as acutely hazardous, this is a best

practice for toxic materials.

Final Disposal: Once properly emptied and decontaminated, remove or deface the original

labels, and dispose of the container according to institutional guidelines for non-hazardous

solid waste[7][11].

Final Disposal Pathway
Professional Waste Management: Arrange for the collection of the hazardous waste by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor[9].

Incineration: The required method of disposal for hazardous pharmaceutical waste is

typically incineration at a permitted treatment, storage, and disposal facility (TSDF)[3].

Prohibited Disposal Methods:

Do Not dispose of tolnaftate waste in the regular trash[10].

Do Not flush tolnaftate down the drain or into the sewer system. The EPA's Subpart P rule

explicitly prohibits the sewering of hazardous waste pharmaceuticals[3][12][13].
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Logical Workflow for Tolnaftate Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of tolnaftate waste in a laboratory setting.

Waste Generation Waste Accumulation & Storage Final Disposal

Prohibited Actions

Tolnaftate Waste Generated
(Solid, Liquid, Contaminated Items)

Segregate from other waste streams
(e.g., non-hazardous, other chemicals)

Do Not Dispose in
Regular Trash

Do Not Dispose Down
the Sewer/Drain

Place in a compatible,
sealed, and labeled container

Store in designated Satellite
Accumulation Area with
secondary containment

Arrange for pickup by EHS
or licensed waste contractor

High-Temperature Incineration at a
Permitted Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of tolnaftate waste.

This document is intended as a guide and does not supersede institutional policies or local,

state, and federal regulations. Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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